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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555265 Get Quote

FOR IMMEDIATE REFERENCE: PERSONAL PROTECTIVE EQUIPMENT (PPE)

Operation
Required Personal Protective Equipment

(PPE)

Handling Solid IR-820 Powder
NIOSH-approved N95 dust mask, chemical

safety goggles, nitrile gloves.

Preparing IR-820 Solutions Chemical safety goggles, nitrile gloves, lab coat.

Handling IR-820 Solutions Chemical safety goggles, nitrile gloves, lab coat.

Disposing of IR-820 Waste Chemical safety goggles, nitrile gloves, lab coat.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with the near-infrared fluorescent dye IR-820.

Adherence to these procedures is critical for ensuring laboratory safety and maintaining the

integrity of your experimental outcomes.

Operational Plans: From Receipt to Disposal
A systematic approach to the lifecycle of IR-820 in the laboratory minimizes risks and ensures

proper handling at every stage.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product and quantity match the order specifications.

Storage of Solid: Store the container of solid IR-820 in a cool, dry, and dark place.

Recommended storage temperatures are between 0-4°C for short-term storage (days to

weeks) and -20°C for long-term storage (months to years).[1]

Storage of Solutions: Once in solution, store aliquots in sealed containers, protected from

light, at -20°C for up to one month or -80°C for up to six months to prevent degradation.[1]

Handling and Experimental Use
The primary hazards associated with IR-820 are inhalation of the powder and contact with skin

and eyes. Therefore, appropriate personal protective equipment is mandatory.

Standard Operating Procedure for Solution Preparation:

Area Preparation: Conduct all weighing and initial solution preparation in a chemical fume

hood to minimize inhalation risk.

Personal Protective Equipment: At a minimum, wear a NIOSH-approved N95 dust mask,

chemical safety goggles, and nitrile gloves when handling the solid powder.[2]

Weighing: Carefully weigh the desired amount of IR-820 powder.

Dissolving: Add the appropriate solvent. IR-820 is commonly dissolved in dimethyl sulfoxide

(DMSO) or phosphate-buffered saline (PBS). For in-vivo studies, it is often freshly mixed with

PBS to a desired concentration.[1]

Labeling: Clearly label the container with the chemical name, concentration, solvent, and

date of preparation.

Handling Solutions: When working with IR-820 solutions, continue to wear chemical safety

goggles and nitrile gloves. A lab coat is also recommended to protect from splashes.

Disposal Plan: Managing IR-820 Waste
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Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

All IR-820 waste should be treated as hazardous chemical waste.

Waste Segregation and Collection:

Solid Waste: Collect any solid IR-820 waste, including empty containers and contaminated

consumables (e.g., weigh boats, pipette tips), in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all unused or waste solutions of IR-820 in a separate, sealed, and

clearly labeled hazardous liquid waste container.

Do not mix IR-820 waste with other chemical waste streams unless compatibility has been

confirmed.

Never dispose of IR-820 solutions down the drain.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "IR-820," the solvent used, and an approximate concentration.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.

Pickup: Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for chemical waste disposal.

Experimental Protocol Example: Preparation of a 1
mM IR-820 Stock Solution in DMSO
This protocol outlines the steps for preparing a common stock solution used in many research

applications.

Materials:
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IR-820 powder (CAS #172616-80-7)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Methodology:

Pre-labeling: Label a sterile microcentrifuge tube or amber vial with "IR-820, 1 mM in

DMSO," and the date.

Weighing: In a chemical fume hood, carefully weigh out 0.849 mg of IR-820 powder

(Molecular Weight: 849.47 g/mol ) and transfer it to the pre-labeled tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the IR-820 powder.

Dissolution: Cap the tube securely and vortex thoroughly until all the solid has dissolved,

resulting in a clear, colored solution.

Storage: Store the stock solution at -20°C, protected from light.

Visualizing the Workflow: Handling and Disposal of
IR-820
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of IR-820.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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